Cas no 24848-81-5 (2-Octanol, triesterwith boric acid (H3BO3) (9CI))

• Product Name: 2-Octanol, triesterwith boric acid (H3BO3) (9CI)
• CAS No: 24848-81-5
• MF: C₂₄H₅₁BO₃
• MW: 398.470948457718
• CID: 262065
• PubChem ID: 32712
• Update Time: 2025-04-19

2-Octanol, triesterwith boric acid (H3BO3) (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Octanol, triesterwith boric acid (H3BO3) (9CI)
• Trioctan-2-yl borate
• NSC-97596
• 2-Octanol, triester with boric acid (H3BO3)
• BRN 1727960
• Tri(octan-2-yl) borate
• starbld0018113
• 4-01-00-01776 (Beilstein Handbook Reference)
• Tri(2-octyl)borate
• 24848-81-5
• BORIC ACID, TRIS(1-METHYLHEPTYL) ESTER
• NSC97596
• AKOS024429123
• DTXSID30947752
• tris(1-methylheptyl) borate
• TRI-(2-OCTYL) BORATE
• Tri-2-octyl borate
• Boric acid tris(1-methylheptyl)ester
• 2-Octanol, borate
• SCHEMBL718102
• NSC 97596

• Inchi： 1S/C24H51BO3/c1-7-10-13-16-19-22(4)26-25(27-23(5)20-17-14-11-8-2)28-24(6)21-18-15-12-9-3/h22-24H,7-21H2,1-6H3
• InChI Key： CNZRYPUWXCLTAW-UHFFFAOYSA-N
• SMILES： O(B(OC(C)CCCCCC)OC(C)CCCCCC)C(C)CCCCCC

Computed Properties

• Exact Mass: 397.39693
• Monoisotopic Mass: 398.393126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 21
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• Density: 0.852 (estimate)
• Boiling Point: 350°C (estimate)
• Flash Point: 121.8°C
• Refractive Index: 1.434
• PSA: 27.69